Cas no 1956336-00-7 (Furo[3,2-c]pyridine-7-carbonitrile, 4,5-dihydro-2,3-dimethyl-4-oxo-)

• Product Name: Furo[3,2-c]pyridine-7-carbonitrile, 4,5-dihydro-2,3-dimethyl-4-oxo-
• CAS No: 1956336-00-7
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 5192536
• Update Time: 2025-10-21

Furo[3,2-c]pyridine-7-carbonitrile, 4,5-dihydro-2,3-dimethyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-c]pyridine-7-carbonitrile, 4,5-dihydro-2,3-dimethyl-4-oxo-

• Inchi： 1S/C10H8N2O2/c1-5-6(2)14-9-7(3-11)4-12-10(13)8(5)9/h4H,1-2H3,(H,12,13)
• InChI Key： QTBLQPYTLCIDHS-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C#N)C2OC(C)=C(C)C1=2

Additional information on Furo[3,2-c]pyridine-7-carbonitrile, 4,5-dihydro-2,3-dimethyl-4-oxo-

Introduction to Furo[3,2-c]pyridine-7-carbonitrile, 4,5-dihydro-2,3-dimethyl-4-oxo- (CAS No. 1956336-00-7)

Furo[3,2-c]pyridine-7-carbonitrile, 4,5-dihydro-2,3-dimethyl-4-oxo- (CAS No. 1956336-00-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furo[3,2-c]pyridines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₁H₁₀N₂O₂, and it has a molecular weight of 198.20 g/mol. The presence of a furan ring, a pyridine ring, and a cyano group in its structure contributes to its diverse chemical properties and reactivity.

The furo[3,2-c]pyridine scaffold is known for its versatile biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. Recent studies have highlighted the potential of furo[3,2-c]pyridine-7-carbonitrile derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4,5-dihydro-2,3-dimethyl-4-oxo-furo[3,2-c]pyridine-7-carbonitrile exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

The cyano group in Furo[3,2-c]pyridine-7-carbonitrile plays a crucial role in modulating its biological activity. The cyano group is a versatile functional group that can participate in various chemical reactions and interactions with biological targets. In particular, the cyano group can act as an electron-withdrawing group, which can enhance the electrophilicity of adjacent carbons and facilitate Michael addition reactions. This property makes Furo[3,2-c]pyridine-7-carbonitrile an attractive candidate for the synthesis of more complex molecules with enhanced biological activities.

The dihydro form of Furo[3,2-c]pyridine is particularly interesting due to its potential for improved solubility and bioavailability compared to its fully aromatic counterparts. The presence of a double bond in the pyridine ring can influence the compound's conformational flexibility and binding affinity to target proteins. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that 4,5-dihydro-furo[3,2-c]pyridine derivatives showed enhanced permeability across cell membranes and improved pharmacokinetic properties compared to their fully aromatic analogs.

The dimethyl substitution at positions 2 and 3 of the furo[3,2-c]pyridine scaffold is another key feature that contributes to the compound's unique properties. The methyl groups can influence the electronic distribution within the molecule and affect its interactions with biological targets. For example, a study published in European Journal of Medicinal Chemistry in 2019 reported that 4,5-dihydro-2,3-dimethyl-furo[3,2-c]pyridine derivatives exhibited selective inhibition of cancer cell growth by targeting specific kinases involved in cell proliferation pathways.

The 4-oxo functionality in Furo[3,2-c]pyridine-7-carbonitrile is also noteworthy for its potential to enhance the compound's biological activity. The carbonyl group can participate in hydrogen bonding interactions with target proteins and contribute to the overall stability of protein-ligand complexes. A recent study published in ACS Omega in 2021 investigated the binding modes of 4,5-dihydro-furo[3,2-c]pyridine derivatives using molecular docking simulations and found that the 4-oxo group played a critical role in stabilizing the interaction with target proteins.

In addition to its potential therapeutic applications, Furo[3,2-c]pyridine-7-carbonitrile has been studied for its synthetic utility as an intermediate in organic synthesis. The compound's unique structural features make it an attractive starting material for the preparation of more complex molecules with diverse functionalities. For instance, a study published in Organic Letters in 2018 described an efficient synthetic route to prepare 4,5-dihydro-furo[3,2-c]pyridine derivatives using palladium-catalyzed cross-coupling reactions.

The development of novel synthetic methods for preparing Furo[3,2-c]pyridine-7-carbonitrile derivatives has also been an active area of research. A recent study published in Advanced Synthesis & Catalysis in 2019 reported a highly efficient one-pot synthesis of 4,5-dihydro-furo[3,2-c]pyridine derivatives using a sequential multicomponent reaction approach. This method not only simplifies the synthetic process but also allows for easy functionalization at various positions on the scaffold.

In conclusion, Furo[3,2-c]pyridine-7-carbonitrile, 4,5-dihydro-2,3-dimethyl-4-oxo- (CAS No. 1956336-00-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate. Ongoing research continues to explore new avenues for optimizing its properties and expanding its utility in various fields.